Cas no 1283530-73-3 (Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy-)

• Product Name: Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy-
• CAS No: 1283530-73-3
• MF: C₁₅H₁₅BrO₃
• MW: 323.181803941727
• MDL: MFCD12964487
• CID: 5168349
• Update Time: 2026-03-04

Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)(2,4-dimethoxyphenyl)methanol
• 4-Bromo-2',4'-dimethoxybenzhydrol
• Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy-

• MDL： MFCD12964487
• Inchi： 1S/C15H15BrO3/c1-18-12-7-8-13(14(9-12)19-2)15(17)10-3-5-11(16)6-4-10/h3-9,15,17H,1-2H3
• InChI Key： SGLPPTHLVWQNJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1OC)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7

Additional information on Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy-

Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy: A Comprehensive Overview

Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy, also known by its CAS number 1283530-73-3, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of aromatic alcohols and is characterized by its benzene ring substituted with specific functional groups. The presence of a methoxy group at positions 2 and 4 on the benzene ring, along with a bromine atom at position 4 of the phenyl group attached to the alcohol moiety, gives this compound its distinctive properties.

The chemical structure of Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy has been extensively studied to understand its reactivity and potential uses. Recent research has highlighted its role in various synthetic pathways, particularly in the construction of bioactive molecules. The compound's ability to undergo nucleophilic substitution reactions due to the electron-withdrawing effects of the bromine atom has made it a valuable intermediate in organic synthesis.

In terms of physical properties, Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. The compound's stability under normal storage conditions has also been confirmed through recent studies.

The synthesis of Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy involves a multi-step process that typically begins with the bromination of an aromatic ring followed by methylation and hydroxylation steps. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for commercial applications.

Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy finds applications in several fields, including pharmaceuticals and agrochemicals. Its use as an intermediate in drug discovery has been particularly notable. For instance, studies published in 2023 have demonstrated its potential as a precursor for developing novel anti-inflammatory agents due to its ability to modulate specific cellular pathways.

In addition to its role in drug development, Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy has shown promise in the synthesis of advanced materials. Researchers have explored its use in creating polymer-based nanomaterials with enhanced thermal stability and mechanical properties. These findings underscore the versatility of this compound across multiple disciplines.

The environmental impact of Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy has also been a topic of recent interest. Studies conducted in 2023 have evaluated its biodegradability and toxicity profiles under controlled conditions. Results indicate that while the compound is not inherently hazardous when handled properly, it requires careful disposal procedures to minimize ecological risks.

In conclusion, Benzenemethanol, α-(4-bromophenyl)-2,4-dimethoxy, or CAS number 1283530-73-3, stands out as a significant molecule with wide-ranging applications and ongoing research potential. Its unique chemical structure and reactivity continue to make it an essential component in various scientific domains.